![molecular formula C17H17N3O5S B2941619 2-nitro-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide CAS No. 941983-15-9](/img/structure/B2941619.png)
2-nitro-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
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Overview
Description
Piperidine derivatives, such as the one you mentioned, are important in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals .
Molecular Structure Analysis
The molecular structure of piperidine derivatives is typically a six-membered ring with one nitrogen atom and five carbon atoms .Chemical Reactions Analysis
The chemical reactions involving piperidine derivatives can be complex and varied, depending on the specific compound and the conditions under which the reactions take place .Physical And Chemical Properties Analysis
Nitro compounds, like the one you mentioned, have high dipole moments due to the polar character of the nitro group .Scientific Research Applications
Synthesis and Characterization
- Sulfonamide derivatives, including those similar to 2-nitro-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide, have been synthesized and characterized for their antimicrobial activity and spectroscopic properties. These include X-ray diffraction, FT-IR, NMR, and DFT computations to understand their molecular geometry and electronic properties (Demircioğlu et al., 2018).
Applications in Solid-Phase Synthesis
- Polymer-supported benzenesulfonamides, related to this compound, have been used as key intermediates in various chemical transformations, demonstrating their versatility in synthesizing diverse chemical scaffolds (Fülöpová & Soural, 2015).
Chemical and Molecular Analysis
- Studies have been conducted on the molecular structure and intramolecular interactions of benzenesulfonamide derivatives, revealing insights into their conformational properties in different phases. This includes understanding hydrogen bonding and molecular stability (Główka et al., 1995).
Role in Catalysis and Chemical Reactions
- These compounds have been explored for their role in catalytic reactions, such as the reduction of nitrobenzenes and their potential in green chemistry. The reaction mechanisms and efficiency of these processes have been studied in detail (Dayan et al., 2019).
Pharmaceutical Applications
- Certain sulfonamide derivatives have shown promise in pharmaceutical applications, such as inhibiting specific enzymes or showing antimetastatic activity in cancer models. This demonstrates their potential in developing new therapeutic agents (Pacchiano et al., 2011).
Mechanism of Action
Target of Action
Many bioactive aromatic compounds, including indole derivatives, have been found to bind with high affinity to multiple receptors . This makes them useful in the development of new derivatives with potential therapeutic applications .
Mode of Action
The mode of action of a compound is typically determined by its chemical structure and the nature of its interaction with its target. For example, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
The specific biochemical pathways affected by a compound depend on its targets and mode of action. For instance, indole derivatives have been found to affect a wide range of biochemical pathways due to their diverse biological activities .
Result of Action
The molecular and cellular effects of a compound’s action depend on its mode of action and the biochemical pathways it affects. For example, some indole derivatives have been found to exhibit inhibitory activity against certain viruses .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O5S/c21-17-10-3-4-11-19(17)14-7-5-6-13(12-14)18-26(24,25)16-9-2-1-8-15(16)20(22)23/h1-2,5-9,12,18H,3-4,10-11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGLDFYAEPDIBPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)C2=CC=CC(=C2)NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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